Cas no 823-89-2 (5-Bromo-2-hydrazinopyrimidine)

5-Bromo-2-hydrazinopyrimidine is a heterocyclic compound featuring a pyrimidine core substituted with a bromine atom at the 5-position and a hydrazine group at the 2-position. This structure makes it a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. The bromine substituent enhances reactivity for cross-coupling reactions, while the hydrazine group offers opportunities for further derivatization, such as condensation or cyclization reactions. Its well-defined reactivity profile and stability under standard conditions make it a valuable building block for researchers in medicinal chemistry and materials science. The compound is typically handled under inert conditions due to the sensitivity of the hydrazine moiety.
5-Bromo-2-hydrazinopyrimidine structure
5-Bromo-2-hydrazinopyrimidine structure
Product Name:5-Bromo-2-hydrazinopyrimidine
CAS No:823-89-2
MF:C4H5BrN4
MW:189.013298749924
MDL:MFCD03452780
CID:720482
PubChem ID:2761038
Update Time:2025-05-25

5-Bromo-2-hydrazinopyrimidine Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-2-hydrazinopyrimidine
    • (5-bromopyrimidin-2-yl)hydrazine
    • Pyrimidine,5-bromo-2-hydrazinyl-
    • 5-bromo-2-hydrazinylpyrimidine
    • zlchem 733
    • 2-Hydrazino-5-bromopyrimidine
    • 5-bromopyrimidine-2-ylhydrazine
    • 5-Bromo-2-hydrazino-pyrimidine
    • 5-bromo-2-pyrimidinyl hydrazine
    • ZLD0188
    • JUOYVELUZXXEGE-UHFFFAOYSA-N
    • pyrimidine, 5-bromo-2-hydrazino-
    • 2-(5-Bromopyrimidin-2-yl)hydrazine
    • SBB069044
    • 2(1H)-Pyrimidinone, 5-bromo-, hydrazone (9CI)
    • 5-Bromo-2-hydrazinylpyrimidine (ACI)
    • Pyrimidine, 5-bromo-2-hydrazino- (7CI, 8CI)
    • (5-Bromo-2-pyrimidinyl)hydrazine
    • 1-(5-Bromopyrimidin-2-yl)hydrazine
    • ALBB-026508
    • EN300-94256
    • CS-W023199
    • SCHEMBL937703
    • PS-5990
    • AB15474
    • MFCD03452780
    • DTXSID90375496
    • 823-89-2
    • 5-bromo-2-hydrazineylpyrimidine
    • AKOS000425252
    • MDL: MFCD03452780
    • Inchi: 1S/C4H5BrN4/c5-3-1-7-4(9-6)8-2-3/h1-2H,6H2,(H,7,8,9)
    • InChI Key: JUOYVELUZXXEGE-UHFFFAOYSA-N
    • SMILES: BrC1=CNC(=NN)N=C1

Computed Properties

  • Exact Mass: 187.97000
  • Monoisotopic Mass: 187.97
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 80.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.8
  • XLogP3: 0.5

Experimental Properties

  • Density: 1.915
  • Melting Point: 205-207(dec.)
  • Boiling Point: 205-207°C at 760 mmHg
  • Flash Point: 168.3°C
  • Refractive Index: 1.711
  • PSA: 63.83000
  • LogP: 1.29800

5-Bromo-2-hydrazinopyrimidine Security Information

5-Bromo-2-hydrazinopyrimidine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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5-Bromo-2-hydrazinopyrimidine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ;  40 min, 60 °C
Reference
Activating Pyrimidines by Pre-distortion for the General Synthesis of 7-Aza-indazoles from 2-Hydrazonylpyrimidines via Intramolecular Diels-Alder Reactions
Le Fouler, Vincent; et al, Journal of the American Chemical Society, 2019, 141(40), 15901-15909

Production Method 2

Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ;  40 min, 60 °C
Reference
Energizing listless pyrimidines by pre-distortion for the general synthesis of 7-aza-indazoles from 2-hydrazonylpyrimidines via intramolecular Diels-Alder reactions
Le Fouler, Vincent; et al, ChemRxiv, 2019, 1, 1-22

Production Method 3

Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Methanol ;  18 h, 80 °C
Reference
Scaffold-Hopping Strategy on a Series of Proteasome Inhibitors Led to a Preclinical Candidate for the Treatment of Visceral Leishmaniasis
Thomas, Michael ; et al, Journal of Medicinal Chemistry, 2021, 64(9), 5905-5930

Production Method 4

Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  105 - 110 °C
2.1 Reagents: Hydrazine hydrate (1:1) Solvents: Methanol ;  cooled; rt
Reference
Synthesis, characterization and pharmacological study of 4,5-dihydropyrazolines carrying pyrimidine moiety
Adhikari, Adithya; et al, European Journal of Medicinal Chemistry, 2012, 55, 467-474

Production Method 5

Reaction Conditions
1.1 Reagents: Bromine Solvents: Water ;  70 °C
2.1 Reagents: Phosphorus oxychloride ;  105 - 110 °C
3.1 Reagents: Hydrazine hydrate (1:1) Solvents: Methanol ;  cooled; rt
Reference
Synthesis, characterization and pharmacological study of 4,5-dihydropyrazolines carrying pyrimidine moiety
Adhikari, Adithya; et al, European Journal of Medicinal Chemistry, 2012, 55, 467-474

Production Method 6

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Methanol ,  Water
2.1 Reagents: Bromine Solvents: Water ;  70 °C
3.1 Reagents: Phosphorus oxychloride ;  105 - 110 °C
4.1 Reagents: Hydrazine hydrate (1:1) Solvents: Methanol ;  cooled; rt
Reference
Synthesis, characterization and pharmacological study of 4,5-dihydropyrazolines carrying pyrimidine moiety
Adhikari, Adithya; et al, European Journal of Medicinal Chemistry, 2012, 55, 467-474

5-Bromo-2-hydrazinopyrimidine Raw materials

5-Bromo-2-hydrazinopyrimidine Preparation Products

Additional information on 5-Bromo-2-hydrazinopyrimidine

Comprehensive Overview of 5-Bromo-2-hydrazinopyrimidine (CAS No. 823-89-2): Properties, Applications, and Research Insights

5-Bromo-2-hydrazinopyrimidine (CAS No. 823-89-2) is a specialized heterocyclic compound gaining traction in pharmaceutical and agrochemical research due to its unique molecular structure. This brominated pyrimidine derivative features a reactive hydrazine group at the 2-position, making it a versatile intermediate for synthesizing biologically active molecules. Researchers increasingly focus on its role in developing kinase inhibitors and anticancer agents, aligning with current trends in targeted drug discovery.

The compound's molecular formula C4H5BrN4 and molecular weight 189.01 g/mol reflect its compact yet functionally rich architecture. Its crystalline solid form with a purity ≥98% (HPLC) ensures reproducibility in synthetic applications. Recent publications highlight its utility in constructing fused pyrimidine scaffolds, particularly in DNA-intercalating compounds—a hot topic in precision medicine research. The bromine atom at the 5-position enables further functionalization via cross-coupling reactions, a feature extensively discussed in organocatalysis forums.

In synthetic chemistry, 5-Bromo-2-hydrazinopyrimidine serves as a precursor for triazolopyrimidines, compounds showing promise in antiviral drug development. This aligns with growing interest in broad-spectrum antivirals post-pandemic. The compound's solubility profile (soluble in DMSO, methanol) facilitates its use in high-throughput screening platforms. Analytical data including 1H/13C NMR spectra and HPLC retention times are crucial for quality control, as demanded by GMP-compliant synthesis protocols.

Emerging applications include its use in fluorescent probes for enzyme activity assays, addressing the biotechnology sector's need for real-time monitoring tools. The hydrazino-pyrimidine moiety participates in Schiff base formation, enabling conjugation with nanocarriers—a technique explored in drug delivery systems. Stability studies confirm its robustness under inert atmosphere conditions, though storage at 2-8°C is recommended for long-term preservation.

From a commercial perspective, CAS 823-89-2 attracts attention in custom synthesis markets, with suppliers offering gram-to-kilogram quantities. Patent analyses reveal its inclusion in IP-protected synthetic routes for JAK/STAT inhibitors. Environmental considerations drive innovation in green chemistry approaches to its production, particularly catalyst-free condensation methods. These developments respond to the pharmaceutical industry's sustainability metrics requirements.

Quality specifications typically include residual solvent limits (e.g., <0.5% DMF) and heavy metal content (<10 ppm), meeting ICH guidelines. The compound's chromatographic purity is verified using reverse-phase HPLC with UV detection at 254 nm. Researchers emphasize its structure-activity relationship (SAR) contributions when incorporated into heterobifunctional molecules, a strategy prevalent in proteolysis-targeting chimera (PROTAC) design.

Recent breakthroughs demonstrate its utility in click chemistry applications, particularly copper-catalyzed azide-alkyne cycloadditions (CuAAC). This positions 5-Bromo-2-hydrazinopyrimidine as valuable for bioconjugation strategies in antibody-drug conjugate (ADC) development. Computational studies using molecular docking software predict favorable interactions with protein kinases, explaining its prevalence in fragment-based drug discovery (FBDD) libraries.

The compound's regioselective reactivity allows sequential modifications—first at the bromine site via Buchwald-Hartwig amination, followed by hydrazone formation at the hydrazino group. This sequential functionalization capability makes it indispensable for constructing diverse chemical libraries in combinatorial chemistry. Safety assessments confirm its stability under standard laboratory conditions, though handling with nitrile gloves is advised due to potential skin sensitivity.

Market analysts note rising demand in contract research organizations (CROs) specializing in medicinal chemistry services. The compound's cost-effectiveness compared to analogous iodo derivatives enhances its commercial viability. Technical bulletins frequently highlight its use in multicomponent reactions (MCRs), particularly those yielding polycyclic nitrogen heterocycles—a structural motif prevalent in FDA-approved drugs.

Future research directions may explore its electrochemical properties for biosensor applications or its incorporation into metal-organic frameworks (MOFs) for controlled release systems. The compound's dual functionality continues to inspire innovations across chemical biology and materials science, cementing its status as a privileged scaffold in modern synthetic chemistry.

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